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Compound of Interest

Compound Name: UniPR505

Cat. No.: B12419210

Disclaimer: A specific Safety Data Sheet (SDS) for UniPR505 could not be located. The
following guidance is based on general laboratory safety protocols for handling research-grade
chemical compounds of unknown toxicity and information available for the class of EphA2
antagonists. It is imperative to treat UniPR505 as a potentially hazardous substance and to
exercise caution. Always consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals working with UniPR505. The content herein outlines
operational and disposal plans to ensure the safe handling of this compound.

Quantitative Data Summary

The following table summarizes the available quantitative data for UniPR505.
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Property Value

Chemical Name UniPR505

Molecular Formula C39Hs57N30s

Molecular Weight 647.89 g/mol

Appearance Solid

Purity >98%

Storage Temperature -20°C

Solubility Soluble in DMSO

Hazard Class Not classified; handle as potentially hazardous
Personal Protective Equipment (PPE) See Protocol Below

Disposal Via licensed chemical waste disposal contractor

Experimental Protocol: Safe Handling of UniPR505

This protocol details the step-by-step methodology for the safe handling of UniPR505 in a
laboratory setting.

1. Engineering Controls and Personal Protective Equipment (PPE)

o Ventilation: All work with solid UniPR505 and its solutions must be conducted in a certified
chemical fume hood to minimize inhalation exposure.

o Eye Protection: Chemical safety goggles or a face shield are mandatory.

» Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Change gloves
immediately if contaminated.

e Body Protection: A fully buttoned laboratory coat is required.

2. Handling Procedures
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Weighing: If handling the solid compound, weigh it out within the chemical fume hood. Avoid
creating dust.

Solution Preparation: When preparing solutions (e.g., in DMSO), add the solvent to the solid
UniPR505 slowly to prevent splashing.

General Handling: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or
smoke in the laboratory. Wash hands thoroughly after handling.

. Spill and Emergency Procedures
Minor Spills:
o Alert others in the area.
o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).
o Collect the contaminated absorbent material into a sealed, labeled waste container.
o Clean the spill area with a suitable solvent, followed by soap and water.
Major Spills:
o Evacuate the area immediately.
o Notify your supervisor and institutional EHS.
o Prevent entry to the area until it has been decontaminated by trained personnel.
First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.
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o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

4. Storage

» Store UniPR505 in a tightly sealed container in a cool, dry, and well-ventilated area at -20°C.
o Keep away from incompatible materials.

5. Disposal Plan

o Waste Identification: All materials contaminated with UniPR505, including unused
compound, solutions, and disposables (e.g., pipette tips, tubes, gloves), must be considered
chemical waste.

o Waste Segregation:

o Collect solid waste in a designated, sealed, and clearly labeled container for "UniPR505
Waste."

o Collect liquid waste (e.g., solutions in DMSO) in a separate, sealed, and labeled container.
Do not mix with other waste streams unless compatibility is known.[1]

o Container Management: Keep waste containers closed when not in use and store them in a
designated, secure area.

» Final Disposal: Arrange for the disposal of all UniPR505 waste through your institution's EHS
department or a licensed chemical waste disposal contractor.[1] Do not dispose of
UniPR505 down the drain.

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b12419210?utm_src=pdf-body
https://www.benchchem.com/product/b12419210?utm_src=pdf-body
https://www.benchchem.com/product/b12419210?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_EphA2_Agonist_2.pdf
https://www.benchchem.com/product/b12419210?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_EphA2_Agonist_2.pdf
https://www.benchchem.com/product/b12419210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

UniPR505 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of UniPR505.
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Mechanism of EphA2 Antagonism
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Caption: UniPR505 acts as an antagonist to the EphA2 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12419210#personal-protective-equipment-for-
handling-unipr505]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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